Cas no 2034466-06-1 (1-(3,4-dimethylphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}-5-oxopyrrolidine-3-carboxamide
• CAS No: 2034466-06-1
• MF: C₂₃H₂₃N₃O₃
• MW: 389.447025537491
• CID: 5990050
• PubChem ID: 121022654
• Update Time: 2025-07-16

1-(3,4-dimethylphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}-5-oxopyrrolidine-3-carboxamide
• 1-(3,4-dimethylphenyl)-N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-5-oxopyrrolidine-3-carboxamide
• 1-(3,4-dimethylphenyl)-N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-5-oxopyrrolidine-3-carboxamide
• 1-(3,4-dimethylphenyl)-N-((5-(furan-2-yl)pyridin-3-yl)methyl)-5-oxopyrrolidine-3-carboxamide
• F6561-1258
• AKOS026699164
• 2034466-06-1

• Inchi： 1S/C23H23N3O3/c1-15-5-6-20(8-16(15)2)26-14-19(10-22(26)27)23(28)25-12-17-9-18(13-24-11-17)21-4-3-7-29-21/h3-9,11,13,19H,10,12,14H2,1-2H3,(H,25,28)
• InChI Key： ALYKMPQQHUTBNV-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NCC2C=NC=C(C3=CC=CO3)C=2)=O)CN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 389.17394160g/mol
• Monoisotopic Mass: 389.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(3,4-dimethylphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}-5-oxopyrrolidine-3-carboxamide

Comprehensive Analysis of 1-(3,4-dimethylphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}-5-oxopyrrolidine-3-carboxamide (CAS No. 2034466-06-1)

The compound 1-(3,4-dimethylphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}-5-oxopyrrolidine-3-carboxamide (CAS No. 2034466-06-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrrolidine-3-carboxamide core with 3,4-dimethylphenyl and 5-(furan-2-yl)pyridin-3-ylmethyl substituents, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, potential applications, and relevance to current scientific trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of pyrrolidine derivatives in drug discovery?" This compound, with its 5-oxopyrrolidine-3-carboxamide backbone, aligns perfectly with this query. Pyrrolidine derivatives are widely explored for their bioactivity, particularly in targeting neurological and inflammatory pathways. The presence of the furan-2-yl and pyridin-3-ylmethyl groups further enhances its potential as a scaffold for kinase inhibitors or GPCR modulators, which are hot topics in AI-driven drug design.

From a synthetic chemistry perspective, the CAS No. 2034466-06-1 compound exemplifies modern trends in heterocyclic chemistry. Researchers frequently search for "efficient synthesis methods for furan-pyridine hybrids," and this molecule serves as a prime example. Its furan-2-yl moiety, coupled with the pyridin-3-ylmethyl group, offers insights into strategies for constructing complex heterocycles with high atom economy—a key focus in green chemistry initiatives.

Another trending topic in material science is the use of aromatic carboxamides in organic electronics. The 3,4-dimethylphenyl unit in this compound could contribute to π-conjugation systems, making it a candidate for OLEDs or photovoltaic materials. Searches like "role of carboxamides in conductive polymers" highlight the growing interest in such applications, positioning this molecule as a potential building block for next-gen materials.

In summary, 1-(3,4-dimethylphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}-5-oxopyrrolidine-3-carboxamide represents a multifaceted compound with cross-disciplinary relevance. Its structural features address pressing questions in drug discovery, heterocyclic synthesis, and advanced materials, aligning with the most searched topics in chemistry databases and AI-powered research tools.